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Compound of Interest

Compound Name: FANFT

Cat. No.: B1219375 Get Quote

Researchers, scientists, and drug development professionals are at the forefront of innovation,

and with that comes the critical responsibility of ensuring laboratory safety. The proper handling

and disposal of chemical reagents like N-[4-(5-Nitro-2-furyl)-2-thiazolyl]formamide (FANFT) are

paramount to protecting both personnel and the environment. This guide provides essential,

step-by-step procedures for the safe disposal of FANFT, a potent nitrofuran derivative and

bladder carcinogen.[1][2] Adherence to these guidelines is crucial for minimizing risks and

ensuring regulatory compliance.

Chemical and Hazard Profile of FANFT
A thorough understanding of the properties and hazards of FANFT is the foundational step in

its safe management.
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Property Data

Chemical Name N-[4-(5-Nitro-2-furyl)-2-thiazolyl]formamide

Synonyms
FANFT, 2-Formylamino-4-(5-nitro-2-

furyl)thiazole

CAS Number 24554-26-5

Molecular Formula C8H5N3O4S

Molecular Weight 239.21 g/mol [1]

Appearance Dark yellow powder or gold solid[1][2]

Hazard Statements
Potent tumor initiator; causes bladder tumors in

animals; mutagenic to many bacteria.[1]

Precautionary Measures
Avoid inhalation.[1] Wear protective gloves,

clothing, and eye protection.

Disposal Directive
Dispose of contents/container to an approved

waste disposal plant.[3]

Experimental Protocol: Standard FANFT Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of FANFT waste. This

procedure should be performed in a designated laboratory area, and all personnel must be

equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Before handling FANFT waste, ensure you are wearing the following:

Gloves: Chemical-resistant gloves.

Eye Protection: Chemical splash goggles or a face shield.

Lab Coat: A chemical-resistant lab coat.
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Respiratory Protection: In case of dust or aerosol generation, use an appropriate respirator.

Step 1: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure

compliant disposal.

Solid Waste: Collect unused FANFT powder, contaminated weigh boats, and contaminated

consumables (e.g., pipette tips, wipes) in a dedicated, clearly labeled hazardous waste

container. The container must be compatible with the chemical waste and have a secure lid.

Liquid Waste: Collect solutions containing FANFT in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix FANFT waste with other incompatible waste

streams. The container should be stored in a secondary containment tray to prevent spills.

Contaminated Sharps: Needles, scalpels, or other sharp objects contaminated with FANFT
should be placed in a designated sharps container labeled as "Hazardous Waste" with the

chemical name.

Step 2: Container Labeling

All waste containers must be clearly and accurately labeled.

Label the container as "Hazardous Waste".

Specify the contents: "FANFT (N-[4-(5-Nitro-2-furyl)-2-thiazolyl]formamide)".

Indicate the approximate concentration and quantity of the waste.

Include the date the waste was first added to the container.

Provide the name and contact information of the responsible researcher or laboratory.

Step 3: Spill Management

In the event of a small spill of solid FANFT, follow these procedures:
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Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and

ensure proper ventilation.

Dampen the Spill: Carefully dampen the solid spill material with water to prevent dust from

becoming airborne.[1]

Transfer Material: Transfer the dampened material to a suitable, labeled hazardous waste

container.[1]

Clean Up Residue: Use absorbent paper dampened with water to pick up any remaining

material.[1]

Decontaminate Surfaces: Wash all contaminated surfaces with a soap and water solution.[1]

Package Contaminated Materials: Seal your contaminated clothing and the absorbent paper

in a vapor-tight plastic bag for eventual disposal as hazardous waste.[1]

Seek Verification: Do not reenter the contaminated area until a Safety Officer or other

responsible person has verified that the area has been properly cleaned.[1]

Step 4: Storage of Hazardous Waste

Store hazardous waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials. Keep containers tightly closed when not in use.

Step 5: Final Disposal

The primary directive for FANFT is to "Dispose of contents/container to an approved waste

disposal plant".[3]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Do not under any circumstances dispose of FANFT down the drain or in regular trash.

Workflow for Proper Disposal of FANFT Waste
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Caption: Workflow for the proper disposal of FANFT waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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